Cas no 1806317-94-1 (6-Phenyl-5-(trifluoromethyl)picolinic acid)

• Product Name: 6-Phenyl-5-(trifluoromethyl)picolinic acid
• CAS No: 1806317-94-1
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4908413
• Update Time: 2025-10-23

6-Phenyl-5-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-5-(trifluoromethyl)picolinic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-6-7-10(12(18)19)17-11(9)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： QZNLHVOVAQLEMY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)N=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 6-Phenyl-5-(trifluoromethyl)picolinic acid

6-Phenyl-5-(trifluoromethyl)picolinic Acid: A Comprehensive Overview

6-Phenyl-5-(trifluoromethyl)picolinic acid (CAS No. 1806317-94-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a heterocyclic aromatic compound with a nitrogen atom in the ring. The presence of a trifluoromethyl group at the 5-position and a phenyl group at the 6-position imparts unique electronic and steric properties to this molecule, making it a valuable substrate for various applications.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This group also contributes to the compound's lipophilicity, enhancing its potential for use in drug design. The phenyl group, on the other hand, introduces aromaticity and can participate in π-π interactions, which are crucial in many biological systems. The combination of these groups in 6-Phenyl-5-(trifluoromethyl)picolinic acid creates a versatile platform for further functionalization and exploration.

Recent studies have highlighted the importance of picolinic acid derivatives in medicinal chemistry. For instance, researchers have explored their potential as inhibitors of various enzymes, including histone deacetylases (HDACs) and kinases. The trifluoromethyl group in this compound has been shown to enhance enzyme inhibitory activity by stabilizing key intermediates during catalysis. Additionally, the phenyl group can serve as a site for further substitution, allowing for the creation of more complex and specialized molecules.

In terms of synthesis, 6-Phenyl-5-(trifluoromethyl)picolinic acid can be prepared through several routes. One common method involves the Friedel-Crafts acylation of picoline derivatives followed by hydrolysis to introduce the carboxylic acid functionality. Another approach utilizes Suzuki coupling reactions to attach the phenyl group at the 6-position. The introduction of the trifluoromethyl group typically involves nucleophilic substitution or electrophilic fluorination techniques. These methods have been optimized in recent years to improve yield and purity, making large-scale production feasible.

The applications of 6-Phenyl-5-(trifluoromethyl)picolinic acid span multiple domains. In materials science, it has been investigated as a ligand in metalloporphyrin complexes, which are used in catalysis and sensing applications. Its ability to coordinate with metal ions such as iron and copper makes it a promising candidate for designing new materials with tailored electronic properties.

In pharmacology, this compound has shown potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its trifluoromethyl group contributes to its stability against metabolic degradation, enhancing its bioavailability when administered orally.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 6-Phenyl-5-(trifluoromethyl)picolinic acid with biological targets. Molecular docking studies have revealed that the compound can bind effectively to protein pockets through hydrogen bonding and hydrophobic interactions. These insights are valuable for guiding further optimization efforts aimed at improving its therapeutic efficacy.

In conclusion, 6-Phenyl-5-(trifluoromethyl)picolinic acid (CAS No. 1806317-94-1) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as a building block for advanced materials and as a lead compound in drug discovery efforts. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.